Cas no 2138181-24-3 (2,5-Dichloro-3-(fluorosulfonyl)benzoic acid)

• Product Name: 2,5-Dichloro-3-(fluorosulfonyl)benzoic acid
• CAS No: 2138181-24-3
• MF: C₇H₃Cl₂FO₄S
• MW: 273.065722703934
• CID: 6165481
• PubChem ID: 165868605
• Update Time: 2025-05-20

2,5-Dichloro-3-(fluorosulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-727842
• 2,5-dichloro-3-(fluorosulfonyl)benzoic acid
• 2138181-24-3
• 2,5-Dichloro-3-(fluorosulfonyl)benzoic acid

• Inchi： 1S/C7H3Cl2FO4S/c8-3-1-4(7(11)12)6(9)5(2-3)15(10,13)14/h1-2H,(H,11,12)
• InChI Key： UAPKEIGGQPHAPM-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC(=CC=1S(=O)(=O)F)Cl

Computed Properties

• Exact Mass: 271.9113133g/mol
• Monoisotopic Mass: 271.9113133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.8Ų

Additional information on 2,5-Dichloro-3-(fluorosulfonyl)benzoic acid

2,5-Dichloro-3-(fluorosulfonyl)benzoic Acid: A Comprehensive Overview

The compound with CAS No. 2138181-24-3, known as 2,5-Dichloro-3-(fluorosulfonyl)benzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with chlorine atoms at the 2 and 5 positions and a fluorosulfonyl group at the 3 position. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the importance of fluorosulfonyl groups in enhancing the stability and reactivity of aromatic compounds. The fluorosulfonyl group in 2,5-Dichloro-3-(fluorosulfonyl)benzoic acid not only contributes to its electronic properties but also plays a crucial role in its potential applications in pharmaceuticals and agrochemicals. Researchers have explored its ability to act as a precursor for synthesizing bioactive molecules, particularly those with antifungal and insecticidal properties.

The synthesis of 2,5-Dichloro-3-(fluorosulfonyl)benzoic acid involves a multi-step process that typically begins with the chlorination of benzoic acid derivatives. The introduction of the fluorosulfonyl group is achieved through a nucleophilic substitution reaction, where a suitable sulfonyl fluoride reacts with the aromatic ring under specific conditions. This process requires precise control over reaction parameters to ensure high yields and purity of the final product.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of herbicides. The chlorine atoms at the 2 and 5 positions enhance the compound's ability to inhibit specific enzymes involved in plant growth, making it an effective precursor for developing selective herbicides. Recent research has focused on optimizing these herbicides to minimize environmental impact while maintaining their efficacy.

In addition to its agricultural applications, 2,5-Dichloro-3-(fluorosulfonyl)benzoic acid has shown potential in the pharmaceutical industry. Its structure allows for further functionalization to create molecules with diverse biological activities. For instance, researchers have explored its use as a building block for synthesizing compounds with anti-inflammatory and anticancer properties. The benzoic acid backbone provides a versatile platform for attaching various functional groups, enabling the creation of highly specific drug candidates.

The chemical stability of 2,5-Dichloro-3-(fluorosulfonyl)benzoic acid is another factor that makes it appealing for industrial applications. Its resistance to degradation under harsh conditions ensures that it can be used in processes requiring high thermal or chemical stability. This property has led to its consideration in the development of advanced materials, such as high-performance polymers and coatings.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the fluorosulfonyl group significantly alters the electron distribution across the aromatic ring, enhancing its electrophilic character. This understanding has facilitated the design of more efficient synthetic routes and improved our ability to predict its reactivity in different chemical environments.

In conclusion, 2,5-Dichloro-3-(fluorosulfonyl)benzoic acid (CAS No. 2138181-24-3) is a versatile compound with a wide range of potential applications across multiple industries. Its unique structure and chemical properties make it an invaluable tool for researchers and developers seeking innovative solutions in pharmaceuticals, agrochemicals, and materials science. As ongoing research continues to uncover new possibilities for this compound, its significance in modern chemistry is expected to grow further.